N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H15Cl2NO3/c1-10-7-11(17)3-5-14(10)22-9-16(20)19-12-4-6-15(21-2)13(18)8-12/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: SNHBFPDDLQYEAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C16H15Cl2NO3
• Molecular Weight: 340.2 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide is a chemical compound with a molecular formula of C19H17Cl2NO3. It is a white crystalline powder that is used in scientific research for its various biochemical and physiological effects. This compound is also known by its trade name, Alachlor, and has been used as a herbicide in agriculture. However,

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide is known to inhibit the enzyme acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids. This inhibition leads to the accumulation of toxic intermediates and ultimately results in the death of the target organism.
Biochemical and Physiological Effects:
In addition to its effects on acetolactate synthase, N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide has been shown to affect other biochemical pathways. For example, it has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and toxins. It has also been shown to induce oxidative stress and DNA damage in human cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide in lab experiments is its specificity for acetolactate synthase. This allows researchers to selectively inhibit this enzyme and study its effects on various biological systems. However, one limitation is that this compound is toxic to many organisms, including humans, and must be handled with care.

Future Directions

There are many potential future directions for research on N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide. One area of interest is its potential as a herbicide or pesticide. Another area of research could be its effects on different types of cancer cells, as it has been shown to have anti-proliferative effects in some cancer cell lines. Additionally, further studies could investigate its effects on other biochemical pathways and its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide involves the reaction between 2-(4-chloro-2-methylphenoxy)acetic acid and 3-chloro-4-methoxyaniline. The reaction is catalyzed by a base, such as potassium carbonate, and the resulting product is purified through recrystallization.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-(4-chloro-2-methylphenoxy)acetamide has been widely studied for its effects on various biological systems. One of the primary areas of research has been its mechanism of action.